Methyl 4-morpholino-2-nitrobenzoate
Overview
Description
“Methyl 4-morpholino-2-nitrobenzoate” is a chemical compound with the CAS Number: 404010-97-5 . It has a molecular weight of 266.25 . The IUPAC name for this compound is methyl 4-(4-morpholinyl)-2-nitrobenzoate .
Molecular Structure Analysis
The molecular structure of “Methyl 4-morpholino-2-nitrobenzoate” is represented by the InChI code: 1S/C12H14N2O5/c1-18-12(15)10-3-2-9(8-11(10)14(16)17)13-4-6-19-7-5-13/h2-3,8H,4-7H2,1H3 . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
“Methyl 4-morpholino-2-nitrobenzoate” is a white to brown solid . The storage temperature is room temperature .Scientific Research Applications
Electro-Optic Materials
In the field of liquid crystal research, Methyl 4-Morpholino-2-nitrobenzoate derivatives have been studied for their electro-optic effects. For instance, doping this compound into nematic liquid crystals improves their electro-optical responses, making it relevant for display technologies and optical devices .
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that nitro compounds, such as methyl 4-morpholino-2-nitrobenzoate, are a significant class of nitrogen derivatives . They have been used in various chemical reactions, including the Suzuki–Miyaura coupling , which is a widely applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
Nitro compounds generally interact with their targets through the nitro group, −no2 . This group is a hybrid of two equivalent resonance structures, which gives nitro compounds their unique reactivity .
Biochemical Pathways
Nitro compounds are known to participate in various chemical reactions, including the suzuki–miyaura coupling , which could potentially affect various biochemical pathways.
Result of Action
Nitro compounds are known for their reactivity and have been used in various chemical reactions, potentially leading to a variety of molecular and cellular effects .
properties
IUPAC Name |
methyl 4-morpholin-4-yl-2-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O5/c1-18-12(15)10-3-2-9(8-11(10)14(16)17)13-4-6-19-7-5-13/h2-3,8H,4-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIOYNIKQOOXEAA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)N2CCOCC2)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-morpholino-2-nitrobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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